Cas no 56231-51-7 (2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)-)

2-Cyclohexen-1-one, 3-(3-methoxyphenyl)-, is a cyclic enone derivative featuring a methoxyphenyl substituent at the 3-position. This compound is of interest in synthetic organic chemistry due to its α,β-unsaturated ketone functionality, which serves as a versatile intermediate for Michael additions, Diels-Alder reactions, and other conjugate addition processes. The methoxy group enhances its electron-donating properties, influencing reactivity in electrophilic and nucleophilic transformations. Its structural framework makes it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and fine chemical synthesis. The compound’s defined purity and stability ensure consistent performance in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)- structure
56231-51-7 structure
Product Name:2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)-
CAS No:56231-51-7
MF:C13H14O2
MW:202.249063968658
CID:3256239
Update Time:2026-04-24

2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)-

2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)- Pricemore >>

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Additional information on 2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)-

Comprehensive Overview of 2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)- (CAS No. 56231-51-7): Properties, Applications, and Industry Insights

The chemical compound 2-CYCLOHEXEN-1-ONE, 3-(3-METHOXYPHENYL)- (CAS No. 56231-51-7) is a specialized organic molecule with a unique structural framework combining a cyclohexenone core and a methoxyphenyl substituent. This compound has garnered attention in pharmaceutical and fragrance research due to its versatile reactivity and potential as a synthetic intermediate. Its molecular formula and structural features make it a subject of interest for chemists exploring flavor enhancers, bioactive scaffolds, and green chemistry applications.

In recent years, the demand for sustainable synthesis methods has driven research into compounds like 3-(3-METHOXYPHENYL)-2-CYCLOHEXEN-1-ONE. Its low environmental impact potential aligns with the global shift toward eco-friendly chemicals, a topic frequently searched in academic and industrial circles. Studies highlight its role in catalysis and stereoselective reactions, addressing common queries about efficient synthetic routes and atom economy.

The physicochemical properties of CAS 56231-51-7—such as its melting point, solubility, and stability—are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are often employed to characterize its purity, a recurring theme in quality control discussions. Researchers also investigate its UV absorption characteristics, linking it to trends in photostability studies and material science innovations.

From a commercial perspective, 2-CYCLOHEXEN-1-ONE derivatives are explored for cosmetic ingredients and functional fragrances, responding to consumer interest in natural-inspired synthetics. Regulatory compliance, such as REACH and IFRA standards, is another hot topic integrated into its applications. The compound’s odor profile and volatility are frequently analyzed in perfumery forums, emphasizing its niche appeal.

Emerging trends in AI-driven drug discovery have spotlighted 3-(3-METHOXYPHENYL)-2-CYCLOHEXEN-1-ONE as a candidate for virtual screening. Computational models predict its binding affinity to biological targets, addressing frequent searches on structure-activity relationships (SAR). This intersection of cheminformatics and experimental validation underscores its relevance in modern medicinal chemistry.

In conclusion, CAS 56231-51-7 exemplifies the synergy between traditional organic chemistry and contemporary scientific demands. Its multifaceted applications—from aroma compounds to drug intermediates—reflect broader industry priorities like sustainability, efficiency, and innovation, making it a compelling subject for ongoing research and development.

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